Cas no 851943-89-0 (N-(2-chlorophenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)

• Product Name: N-(2-chlorophenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• CAS No: 851943-89-0
• MF: C₁₃H₈ClN₃O₂S
• MW: 305.739520072937
• CID: 6316896
• PubChem ID: 5095436
• Update Time: 2025-11-06

N-(2-chlorophenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• AB00670045-01
• AKOS000432562
• N-(2-chlorophenyl)-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• 851943-89-0
• N-(2-chlorophenyl)-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• N-(2-chlorophenyl)-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide
• F0636-0087

• Inchi： 1S/C13H8ClN3O2S/c14-9-3-1-2-4-10(9)16-11(18)8-7-15-13-17(12(8)19)5-6-20-13/h1-7H,(H,16,18)
• InChI Key： UHTHJIDYKCIZKC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(C1=CN=C2N(C=CS2)C1=O)=O

Computed Properties

• Exact Mass: 305.0025754g/mol
• Monoisotopic Mass: 305.0025754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 87.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-chlorophenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

N-(2-chlorophenyl)-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide: A Comprehensive Overview

The compound with CAS No 851943-89-0, known as N-(2-chlorophenyl)-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of heterocyclic compounds, which are characterized by the presence of atoms other than carbon in their ring structures. The 1,3thiazolo[3,2-a]pyrimidine core of this molecule is particularly intriguing due to its unique electronic properties and potential for bioactivity.

Recent studies have highlighted the importance of N-(2-chlorophenyl)-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide in drug discovery efforts. Researchers have explored its potential as a modulator of various cellular pathways, including those involved in inflammation and cancer progression. The chlorophenyl group attached to the molecule contributes to its lipophilicity, enhancing its ability to cross cellular membranes and interact with target proteins.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiazolopyrimidine scaffold. This is followed by functionalization at the 6-position with a carboxamide group and subsequent substitution at the 2-position of the phenyl ring with a chlorine atom. The chlorine substitution not only modifies the physical properties of the molecule but also plays a crucial role in tuning its pharmacokinetic profile.

In terms of applications, N-(2-chlorophenyl)-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide has shown promise in preclinical models as an inhibitor of key enzymes involved in disease pathways. For instance, studies have demonstrated its ability to inhibit cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. This makes it a potential candidate for anti-cancer therapies targeting proliferative diseases.

Moreover, the compound's structural versatility allows for further modification to enhance its efficacy and reduce off-target effects. Researchers are actively exploring analogs with different substituents at the phenyl ring and other positions to optimize its therapeutic potential. These efforts are supported by advanced computational tools that enable virtual screening and molecular docking studies.

From an environmental standpoint, understanding the fate and transport of N-(2-chlorophenyl)-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide in various ecosystems is crucial for assessing its potential ecological risks. Studies have indicated that the compound undergoes metabolism via cytochrome P450 enzymes in aquatic organisms, leading to the formation of less toxic metabolites. However, further research is needed to fully characterize its environmental impact.

In conclusion, N-(2-chlorophenyl)-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidine-6-carboxamide represents a significant advancement in heterocyclic chemistry with promising applications in drug development and materials science. Its unique structure and bioactivity make it a valuable tool for researchers seeking novel therapeutic agents. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of innovation in modern chemistry.